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Compound of Interest

Compound Name: YLT192

Cat. No.: B13448686 Get Quote

YLT192 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with YLT192, a potent and orally active VEGFR2

inhibitor. Here you will find guidance on stability, storage, and experimental best practices, as

well as troubleshooting tips to ensure the integrity of your results.

Frequently Asked Questions (FAQs)
Q1: What is YLT192 and what is its mechanism of action?

YLT192 is a small molecule inhibitor of the Vascular Endothelial Growth Factor Receptor 2

(VEGFR2), a key mediator of angiogenesis.[1] By inhibiting VEGFR2, YLT192 can block the

proliferation, migration, and tube formation of endothelial cells, which are critical processes in

the formation of new blood vessels.[1] This anti-angiogenic activity makes YLT192 a subject of

interest in cancer research. YLT192 has been shown to inhibit VEGF-induced phosphorylation

of VEGFR2 and its downstream signaling pathways.[1]

Q2: What are the recommended solvent and storage conditions for YLT192?

For optimal stability, YLT192 should be handled and stored according to the best practices for

small molecule kinase inhibitors. While specific public data on YLT192's long-term stability in

various solvents is limited, the following guidelines are recommended:

Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock

solutions of YLT192.
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Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10 mM) in

anhydrous DMSO. This minimizes the volume of DMSO introduced into cell culture, which

can have cytotoxic effects at higher concentrations.

Storage of Stock Solutions:

Store stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.

For short-term storage (up to a few weeks), -20°C is suitable.

For long-term storage, -80°C is recommended to maintain compound integrity.

Q3: How should I handle YLT192 in the laboratory?

As with any potent bioactive compound, appropriate safety precautions should be taken when

handling YLT192 powder and solutions.

Wear personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Issue Potential Cause(s) Recommended Solution(s)

Compound precipitation in cell

culture media

1. Low aqueous solubility of

YLT192. 2. High final

concentration of the

compound. 3. Rapid addition

of DMSO stock to aqueous

media.

1. Ensure the final DMSO

concentration in your cell

culture medium is as low as

possible (ideally ≤0.5%). 2.

Perform a stepwise dilution:

add the culture medium to the

DMSO stock solution dropwise

while vortexing. 3. Consider

using a carrier protein, such as

serum albumin, in the medium

to improve solubility.

Inconsistent or unexpected

experimental results

1. Degradation of YLT192 due

to improper storage or

handling. 2. Inaccurate

concentration of the stock

solution. 3. Cell line variability

or resistance.

1. Prepare fresh aliquots of

YLT192 from a properly stored

stock solution. Avoid using

solutions that have undergone

multiple freeze-thaw cycles. 2.

Verify the concentration of your

stock solution using a suitable

analytical method if possible.

3. Ensure your cell line is

sensitive to VEGFR2 inhibition

and regularly check for

mycoplasma contamination.

Cell toxicity observed in

vehicle control

1. High concentration of DMSO

in the final culture medium.

1. Determine the DMSO

tolerance of your specific cell

line. Most cell lines can

tolerate up to 0.5% DMSO, but

sensitive or primary cells may

require lower concentrations

(≤0.1%).
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Specific quantitative stability data for YLT192 under various conditions (e.g., different pH, light

exposure, and temperatures in aqueous solutions) are not extensively available in the public

domain. The following table summarizes general best practices for small molecule kinase

inhibitors, which should be applied to YLT192.

Form Solvent
Storage
Temperature

Recommended
Duration

Notes

Powder N/A -20°C
Up to several

years

Store in a

desiccator to

protect from

moisture.

Stock Solution
Anhydrous

DMSO
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

Stock Solution
Anhydrous

DMSO
-80°C

Up to 6 months

or longer

Aliquot to avoid

freeze-thaw

cycles. Preferred

for long-term

storage.

Working

Dilutions

Aqueous

buffer/media
4°C or 37°C

Prepare fresh for

each experiment

Stability in

aqueous

solutions is often

limited.

Experimental Protocols
Preparation of YLT192 Stock Solution (10 mM in DMSO)
Materials:

YLT192 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes
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Vortex mixer

Procedure:

Calculate the mass of YLT192 required to make a 10 mM stock solution. The molecular

weight of YLT192 (CAS: 1246566-47-1) should be obtained from the supplier's certificate of

analysis.

Weigh the calculated amount of YLT192 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the YLT192 is completely dissolved. Gentle warming (to no more

than 37°C) may be applied if necessary.

Aliquot the stock solution into single-use, sterile amber tubes.

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.
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YLT192 Experimental Workflow
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Click to download full resolution via product page

A typical workflow for using YLT192 in cell-based assays.

VEGFR2 Signaling Pathway
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Simplified VEGFR2 signaling cascade and the inhibitory action of YLT192.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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